-
Garbanzol
- Cat. No.:
- B183714
- CAS No.:
- 1226-22-8
- Molecular Formula:
- C15H12O5
- Molecular Weight:
- 272.25 g/mol
Description -
Morelloflavone
- Cat. No.:
- B191904
- CAS No.:
- 16851-21-1
- Molecular Formula:
- C30H20O11
- Molecular Weight:
- 556.5 g/mol
Description -
Mosloflavone
- Cat. No.:
- B191909
- CAS No.:
- 740-33-0
- Molecular Formula:
- C17H14O5
- Molecular Weight:
- 298.29 g/mol
Description -
Alpha-Naphthoflavone
- Cat. No.:
- B191928
- CAS No.:
- 604-59-1
- Molecular Formula:
- C19H12O2
- Molecular Weight:
- 272.3 g/mol
Description -
Abruquinone A
- Cat. No.:
- B1666477
- CAS No.:
- 71593-10-7
- Molecular Formula:
- C19H20O7
- Molecular Weight:
- 360.4 g/mol
Description -
Licoagrochalcone C
- Cat. No.:
- B6614447
- CAS No.:
- 325144-68-1
- Molecular Formula:
- C21H22O5
- Molecular Weight:
- 354.4 g/mol
Description -
Description
-
Malvidin-3-galactoside chloride
- Cat. No.:
- B13831581
- CAS No.:
- Molecular Formula:
- C23H25ClO12
- Molecular Weight:
- 528.9 g/mol
Description -
7-Methoxyneochamaeiasmine A
- Cat. No.:
- B15592850
- CAS No.:
- Molecular Formula:
- C31H24O10
- Molecular Weight:
- 556.5 g/mol
Description -
6"-O-malonylglycitin
- Cat. No.:
- B15592857
- CAS No.:
- Molecular Formula:
- C25H23O13-
- Molecular Weight:
- 531.4 g/mol
Description
